4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide

• IUPAC Name: 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H25N5O3/c1-4-27-18-13-17(20-14(2)21-18)23-9-11-24(12-10-23)19(25)22-15-7-5-6-8-16(15)26-3/h5-8,13H,4,9-12H2,1-3H3,(H,22,25)
• InChI Key: ZXTMSXDHCJPAFA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=C1)N2CCN(CC2)C(=O)NC3=CC=CC=C3OC)C
• Molecular Formula: C19H25N5O3
• Molecular Weight: 371.4 g/mol

Description

4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide, also known as EPM, is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. EPM belongs to the class of piperazine derivatives and has been studied extensively for its pharmacological properties.

Mechanism Of Action

The exact mechanism of action of 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide is not fully understood. However, it has been suggested that 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide acts as a modulator of the GABAergic system, which is responsible for the regulation of neurotransmitters in the brain. 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide has also been found to modulate the activity of certain ion channels, which can affect the release of neurotransmitters in the brain.
Biochemical and Physiological Effects:
4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide has been found to have several biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters like dopamine, norepinephrine, and serotonin in the brain. 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide has also been found to reduce the levels of certain inflammatory cytokines, which can contribute to the development of neurodegenerative diseases.

Advantages And Limitations For Lab Experiments

4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide is also highly selective and can be used to target specific receptors in the brain. However, 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide has certain limitations, such as its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide. One potential area of research is the development of new analogs of 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide that can be used to target specific receptors in the brain. Another area of research is the investigation of the potential use of 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, the potential use of 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide in the treatment of anxiety and depression is another area of future research.
Conclusion:
In conclusion, 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. It has been studied extensively for its pharmacological properties, mechanism of action, and biochemical and physiological effects. Further research on 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide and its analogs may lead to the development of new treatments for various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide involves the reaction of 6-ethoxy-2-methylpyrimidin-4-amine with 1-(2-methoxyphenyl)piperazine in the presence of a coupling agent such as N,N'-diisopropylcarbodiimide (DIC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction takes place at room temperature and yields 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide as a white crystalline solid.

Scientific Research Applications

4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide has been studied for its potential therapeutic properties in several areas of research. It has been found to exhibit anticonvulsant, analgesic, anxiolytic, and antidepressant properties. 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.